Cas no 2229476-14-4 (2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine)

• Product Name: 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229476-14-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5859725
• PubChem ID: 165784711
• Update Time: 2025-11-06

2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine
• EN300-1742272
• 2229476-14-4

• Inchi： 1S/C10H14N2O/c1-7-4-9(8(2)5-11)6-12-10(7)13-3/h4,6H,2,5,11H2,1,3H3
• InChI Key： QPJSODDPAJPPQD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)C(=C)CN

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine

Introduction to 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine (CAS No. 2229476-14-4)

2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229476-14-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a pyridine core substituted with methoxy and methyl groups, combined with an allylamine moiety, making it a structurally intriguing molecule with potential therapeutic applications.

The molecular structure of 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine encompasses a pyridine ring at the 3-position linked to a propenyl group, which further extends to an amine functional group. The presence of the 6-methoxy and 5-methyl substituents on the pyridine ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity, selectivity, and pharmacokinetic properties.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The 6-methoxy-5-methylpyridine moiety, in particular, has been explored in various drug discovery campaigns due to its ability to engage with a wide range of biological receptors and enzymes. For instance, studies have demonstrated that pyridine-based compounds can interact with G protein-coupled receptors (GPCRs), kinases, and other therapeutic targets, making them valuable candidates for further investigation.

The allylamine portion of 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine adds another layer of complexity to its potential biological activity. Allyl groups are known to participate in various chemical reactions, including Michael additions and nucleophilic substitutions, which can be harnessed to develop bioactive molecules. Additionally, the amine functionality provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly employed to predict the binding modes of small molecules like 2-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine with their target proteins. These approaches have enabled the identification of key interactions between the compound and biological receptors, providing insights into its potential pharmacological effects.

One notable area of investigation involves the use of 2-(6-methoxy-5-methylpyridin-3-yl)propenylamine derivatives as modulators of enzyme activity. For example, studies have suggested that such compounds may interfere with the catalytic cycles of certain kinases by occupying critical binding pockets. This has opened up possibilities for developing inhibitors targeting diseases associated with aberrant kinase signaling, such as cancer and inflammatory disorders.

The methoxy group in the pyridine ring is particularly noteworthy, as it can influence both the electronic distribution and solubility properties of the molecule. Methoxy-substituted pyridines are commonly found in biologically active compounds due to their ability to enhance metabolic stability while maintaining good bioavailability. This makes 2-(6-methoxy-pyridinyl)propenylamine derivatives attractive for oral administration and systemic delivery.

In addition to their role in drug development, pyridine derivatives like CAS No. 2229476 - 14 - 4 have been explored for their potential in material science and agrochemical applications. The unique electronic properties of these compounds make them suitable candidates for use in organic semiconductors and catalysts. Furthermore, their structural versatility allows for modifications that can enhance their efficacy as pesticides or herbicides.

The synthesis of 2-(6-methoxy-pyridin - 3 - yl)allylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridines and allyl halides or alkynes, followed by reduction steps to introduce the amine functionality. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies.

Preclinical studies on CAS No 2229476 - 14 - 4 have provided preliminary evidence of its biological activity across various disease models. In vitro assays have shown that this compound exhibits inhibitory effects on certain enzymes implicated in metabolic disorders, suggesting potential therapeutic benefits in managing conditions such as diabetes or hyperlipidemia. Additionally, animal models have demonstrated promising results regarding its ability to modulate inflammatory pathways.

The pharmacokinetic profile of 2-(6 - methoxy - 5 - methylpyridin - 3 - yl)propenylamine is another critical aspect that has been evaluated during preclinical development. Studies indicate that this compound exhibits moderate solubility in water and lipids, facilitating absorption across biological membranes while maintaining reasonable systemic distribution. These properties are essential for achieving therapeutic concentrations at target sites without excessive accumulation or toxicity.

As research progresses, interdisciplinary approaches combining computational chemistry with experimental validation will continue to drive innovation in the development of novel therapeutics based on compounds like CAS No 2229476 - 14 - 4. By leveraging cutting-edge technologies and integrating knowledge from multiple scientific domains, researchers aim to uncover new mechanisms of action and expand the therapeutic applications of pyridine-based molecules.